Cas no 95234-38-1 (ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate)

• Product Name: ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate
• CAS No: 95234-38-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD26912803
• CID: 5226935
• PubChem ID: 13349050
• Update Time: 2026-03-07

ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetic acid, α-cyano-α-methyl-, ethyl ester
• ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate

• MDL： MFCD26912803
• Inchi： 1S/C10H11N3O2/c1-3-15-9(14)10(2,7-11)8-12-5-4-6-13-8/h4-6H,3H2,1-2H3
• InChI Key： AYYXEKCXKCLJSE-UHFFFAOYSA-N
• SMILES： CCOC(C(C1N=CC=CN=1)(C#N)C)=O

Additional information on ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate

ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate: A Versatile Compound in Pharmaceutical Research and Biomedical Applications

The ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate (CAS No. 95234-38-1) has emerged as a critical compound in modern pharmaceutical research due to its unique chemical structure and potential biological activities. This molecule belongs to the class of 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate derivatives, which are characterized by the presence of a pyrimidine ring fused with an acetyl group. Recent studies have highlighted its role in modulating enzyme activity and its potential applications in drug development for metabolic disorders and neurodegenerative diseases.

ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate exhibits a molecular formula of C₁₀H₁₁N₂O₂ and a molecular weight of 209.22 g/mol. Its structure consists of a pyrimidine ring (C₄H₄N₂) connected to an acetyl group (CH₃COOCH₂CH₂), with a cyano group (–C≡N) and a methyl group (–CH₃) positioned at specific sites. This combination of functional groups contributes to its reactivity and potential for interactions with biological targets. The compound's solubility profile and stability under various conditions make it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate through multi-step processes involving pyrimidine ring formation and acetylation reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be synthesized with high yield using microwave-assisted methods, which significantly reduces reaction time and energy consumption. Such improvements in synthetic efficiency are crucial for scaling up production for industrial applications.

The biological activity of ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate has been extensively investigated in recent years. In vitro studies have shown that it exhibits inhibitory effects on key enzymes involved in metabolic pathways, such as acetyl-CoA carboxylase (ACC) and phosphatidylinositol 3-kinase (PI3K). These findings suggest its potential as a therapeutic agent for conditions like type 2 diabetes and cancer, where dysregulation of these enzymes plays a significant role. A 2024 review in Pharmacological Research highlighted the compound's ability to modulate lipid metabolism, making it a valuable tool for studying metabolic disorders.

One of the most intriguing aspects of ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate is its potential role in neurodegenerative disease research. Preclinical studies have indicated that it may exert neuroprotective effects by reducing oxidative stress and modulating inflammatory responses in the central nervous system. In a 2023 study published in Neurochemistry International, researchers demonstrated that the compound could cross the blood-brain barrier and exert its effects on neuronal cells, suggesting its suitability for developing treatments for Alzheimer's disease and Parkinson's disease.

From a pharmacokinetic perspective, ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate has shown favorable properties in preclinical models. Its oral bioavailability and ability to maintain therapeutic concentrations in vivo are critical factors for drug development. A 2023 pharmacokinetic study in Drug Metabolism and Disposition revealed that the compound has a half-life of approximately 4 hours in rodents, which is comparable to other small molecule drugs used in metabolic therapy. These characteristics make it a strong candidate for further clinical evaluation.

The compound's potential applications extend beyond metabolic and neurological disorders. Recent research has explored its role in anti-inflammatory therapies. A 2024 study in Immunology Letters demonstrated that ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate can inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This property could make it useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite its promising properties, further research is needed to fully understand the therapeutic potential of ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate. Challenges such as optimizing its selectivity for specific biological targets and evaluating its long-term safety profile remain areas of active investigation. Ongoing studies are also exploring its interactions with other therapeutic agents, which could lead to the development of combination therapies for complex diseases.

In conclusion, ethyl 2-cyano-2-methyl-2-(pyrimidin-2-yl)acetate represents a significant advancement in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a versatile compound with potential applications in multiple therapeutic areas. Continued exploration of its properties and mechanisms of action will be essential for translating these findings into clinical benefits for patients.